Cas no 1805144-38-0 (Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylate
• CAS No: 1805144-38-0
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4894310
• Update Time: 2025-11-01

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylate

• Inchi： 1S/C10H9ClF2INO2/c1-2-17-10(16)5-3-6(14)7(4-11)15-8(5)9(12)13/h3,9H,2,4H2,1H3
• InChI Key： YYXKUEZVAIFZAF-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C(C(F)F)=NC=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylate

Ethyl 2-(Chloromethyl)-6-(Difluoromethyl)-3-Iodopyridine-5-Carboxylate (CAS No. 1805144-38-0): A Comprehensive Overview

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylate (CAS No. 1805144-38-0) is a highly specialized compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a difluoromethyl substituent, and an iodine atom, which collectively contribute to its diverse chemical properties and biological activities.

The chloromethyl group in Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylate is a versatile functional group that can undergo various chemical transformations, such as nucleophilic substitution reactions. This property makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly those used in drug discovery and development.

The presence of the difluoromethyl substituent is another key feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, which are crucial for the design of effective pharmaceuticals. The difluoromethyl group can also influence the electronic properties of the molecule, affecting its reactivity and biological activity.

The iodine atom in Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylate provides additional reactivity and versatility. Iodine is a common leaving group in organic synthesis, making it useful for further functionalization of the molecule. Additionally, iodinated compounds have been explored for their potential in imaging and therapeutic applications, particularly in the context of radiotherapy and diagnostic imaging.

Recent research has highlighted the potential of Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylate in various medicinal applications. For instance, studies have shown that compounds with similar structural features exhibit potent antiviral and anticancer activities. The combination of the chloromethyl, difluoromethyl, and iodine functionalities may contribute to these biological effects by modulating specific cellular pathways or interacting with target proteins.

In the realm of drug discovery, Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylate serves as a valuable starting material for the synthesis of novel therapeutic agents. Its unique structure allows for the introduction of various functional groups through chemical modifications, enabling researchers to explore a wide range of derivatives with optimized properties. This flexibility is particularly important in the development of drugs that require fine-tuning to achieve desired efficacy and safety profiles.

Moreover, the compound's potential as an intermediate in the synthesis of radiolabeled compounds has been explored. Radiolabeled molecules are essential tools in medical imaging and nuclear medicine, where they are used to visualize and diagnose various diseases. The ability to incorporate radioactive isotopes into Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylate could enhance its utility in these applications.

In conclusion, Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxylate (CAS No. 1805144-38-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for the synthesis of complex molecules with diverse biological activities. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing the field of drug discovery and development.